Cas no 2229602-00-8 (2-(2-bromo-5-chlorophenyl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(2-bromo-5-chlorophenyl)-1,1-difluoropropan-2-amine
• CAS No: 2229602-00-8
• MF: C₉H₉BrClF₂N
• MW: 284.528267621994
• CID: 5849590
• PubChem ID: 165980064
• Update Time: 2025-10-31

2-(2-bromo-5-chlorophenyl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-5-chlorophenyl)-1,1-difluoropropan-2-amine
• 2229602-00-8
• EN300-1945538

• Inchi： 1S/C9H9BrClF2N/c1-9(14,8(12)13)6-4-5(11)2-3-7(6)10/h2-4,8H,14H2,1H3
• InChI Key： ROVNYSMAOWELAX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C)(C(F)F)N)Cl

Computed Properties

• Exact Mass: 282.95750g/mol
• Monoisotopic Mass: 282.95750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 2-(2-bromo-5-chlorophenyl)-1,1-difluoropropan-2-amine

Introduction to CAS No 2229602-00-8: 2-(2-Bromo-5-Chlorophenyl)-1,1-Difluoropropan-2-Amine

The compound CAS No 2229602-00-8, also known as 2-(2-bromo-5-chlorophenyl)-1,1-difluoropropan-2-amine, is a highly specialized organic chemical with a complex structure and diverse applications. This compound has garnered significant attention in the scientific community due to its unique properties and potential uses in various fields. In this article, we will delve into the structural characteristics, synthesis methods, applications, and recent research findings related to this compound.

The molecular structure of 1,1-difluoropropan-2-amine derivative is characterized by a central amine group attached to a substituted phenyl ring. The phenyl ring is further substituted with bromine and chlorine atoms at the 2 and 5 positions, respectively. This substitution pattern imparts unique electronic and steric properties to the molecule, making it suitable for various chemical reactions and applications. The presence of fluorine atoms on the propanamine backbone adds to the compound's reactivity and stability.

Recent studies have highlighted the importance of halogenated aromatic compounds like CAS No 22960374 in medicinal chemistry. Researchers have explored its potential as a building block for drug development, particularly in the design of bioactive molecules targeting specific cellular pathways. The bromine and chlorine substituents on the phenyl ring are known to influence the compound's pharmacokinetic properties, making it a valuable candidate for drug delivery systems.

In terms of synthesis, the preparation of 1,1-difluoropropan-2-amine derivatives involves multi-step organic reactions. These include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and fluorination processes. The choice of synthetic route depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, leading to higher yields and better-quality products.

The applications of CAS No 737483 extend beyond pharmaceuticals. It has been utilized in agrochemicals, where its ability to interact with biological systems makes it a potential candidate for pest control agents. Additionally, this compound has shown promise in materials science as a precursor for advanced polymers and coatings with tailored properties.

From an environmental perspective, understanding the fate and transport of CAS No 737483 in natural systems is crucial. Recent research has focused on its biodegradation pathways and potential impact on ecosystems. Studies indicate that under certain conditions, this compound can undergo microbial degradation, reducing its persistence in the environment.

In conclusion, CAS No 737483, or 1-(bromo(chlorophenyl))-difluoropropanamine, is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an even greater role in advancing scientific innovation.